![molecular formula C20H20N4O7 B7693198 N-(4-nitrophenyl)-3-(3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)propanamide](/img/structure/B7693198.png)
N-(4-nitrophenyl)-3-(3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)propanamide
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Overview
Description
N-(4-nitrophenyl)-3-(3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as NITD-008 and has shown promising results in various studies, making it a subject of interest for researchers worldwide.
Mechanism of Action
The mechanism of action of NITD-008 involves the inhibition of viral replication by targeting the viral RNA-dependent RNA polymerase (RdRp). NITD-008 binds to the active site of RdRp, preventing the incorporation of nucleotides into the viral RNA strand, thereby inhibiting viral replication. In cancer treatment, NITD-008 has been shown to inhibit the activity of protein kinase CK2, which is overexpressed in many cancer cells.
Biochemical and Physiological Effects:
NITD-008 has been shown to have minimal toxicity in vitro and in vivo studies, making it a promising candidate for further development. It has been reported to have a half-life of approximately 10 hours in rats and is metabolized by the liver. NITD-008 has also been shown to have good oral bioavailability, making it a suitable candidate for oral administration.
Advantages and Limitations for Lab Experiments
One of the main advantages of NITD-008 is its broad-spectrum antiviral activity, making it a potential candidate for the development of antiviral drugs. Its minimal toxicity and good oral bioavailability also make it a promising candidate for further development. However, one limitation of NITD-008 is its relatively low potency compared to other antiviral drugs, which may limit its use in clinical settings.
Future Directions
There are several future directions for research on NITD-008. One area of interest is the development of more potent analogs of NITD-008 with improved antiviral activity. Another area of interest is the investigation of NITD-008's potential use in the treatment of other viral infections, such as COVID-19. Additionally, further research is needed to fully understand the mechanism of action of NITD-008 and its potential use in cancer treatment.
Synthesis Methods
The synthesis of NITD-008 involves the reaction between 3-(3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)propanoic acid and 4-nitroaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction is carried out in anhydrous conditions using a suitable solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).
Scientific Research Applications
NITD-008 has shown potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. It has been studied extensively for its antiviral properties and has shown efficacy against a broad range of viruses, including dengue virus, yellow fever virus, and chikungunya virus. NITD-008 has also been studied for its potential use in cancer treatment and has shown promising results in inhibiting the growth of cancer cells.
Properties
IUPAC Name |
N-(4-nitrophenyl)-3-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O7/c1-28-15-10-12(11-16(29-2)19(15)30-3)20-22-18(31-23-20)9-8-17(25)21-13-4-6-14(7-5-13)24(26)27/h4-7,10-11H,8-9H2,1-3H3,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQFDPKHNJIZYPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C2=NOC(=N2)CCC(=O)NC3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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